Cas no 86060-88-0 (Fmoc-leu-opfp)

• Product Name: Fmoc-leu-opfp
• CAS No: 86060-88-0
• MF: C₂₇H₂₂F₅NO₄
• MW: 519.459905147552
• MDL: MFCD00065658
• CID: 95348
• PubChem ID: 57650966
• Update Time: 2025-05-20

Fmoc-leu-opfp Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-leucine pentafluorophenyl ester
• Fmoc-Leu-OPfp
• Fmoc-L-Leu-Opfp
• H-Orn(2-Cl-Z)-OH
• fluorenylmethoxycarbonyl-L-leucine pentafluorophenyl ester
• Fmoc-Leu-OPf
• N-(9-fluorenylmethoxycarbonyl)-L-leucine pentafluorophenyl ester
• pentafluorophenyl L-N-[(9H-fluoren-9-ylmethoxy)carbonyl]leucinate
• L-Leucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, pentafluorophenyl ester (9CI)
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-leucine 2,3,4,5,6-pentafluorophenyl ester (ACI)
• N-(9-Fluorenylmethoxycarbonyl)leucine pentafluorophenyl ester
• N-(Fluorenylmethoxycarbonyl)leucine pentafluorophenyl ester
• Pentafluorophenyl N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-leucinate
• Fmoc-leu-opfp

• MDL： MFCD00065658
• Inchi： 1S/C27H22F5NO4/c1-13(2)11-19(26(34)37-25-23(31)21(29)20(28)22(30)24(25)32)33-27(35)36-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,33,35)/t19-/m0/s1
• InChI Key： NTQJCLLWLHKJLU-IBGZPJMESA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@@H](CC(C)C)C(=O)OC1C(F)=C(F)C(F)=C(F)C=1F

Computed Properties

• Exact Mass: 519.14700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6.8

Experimental Properties

• Color/Form: solid
• Density: 1.35
• Boiling Point: 596.3 °C at 760 mmHg
• Flash Point: 314.5 °C
• Refractive Index: 1.549
• PSA: 64.63000
• LogP: 6.63180
• Solubility: Not determined

Fmoc-leu-opfp Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-leu-opfp

Fmoc-Leu-Opfp: A Comprehensive Overview

Fmoc-Leu-Opfp (9-fluorenylmethyloxycarbonyl-leucine-O-(tert-butyl)-diphenylphosphoramidate) is a compound with the CAS number 86060-88-0, widely recognized in the field of chemical synthesis and biotechnology. This compound is a key reagent in solid-phase peptide synthesis (SPPS), playing a pivotal role in the construction of complex peptide sequences. The CAS number 86060-88-0 uniquely identifies this compound, ensuring its precise reference in scientific literature and industrial applications.

The structure of Fmoc-Leu-Opfp consists of three main components: the Fmoc group, leucine, and the Opfp moiety. The Fmoc group serves as a protecting group for amino acids during peptide synthesis, ensuring selective reactivity and stability during the synthesis process. Leucine, an essential amino acid, contributes to the biological functionality of the final peptide product. The Opfp moiety facilitates coupling reactions by acting as an activated ester, enabling efficient bond formation between amino acids.

Recent advancements in peptide synthesis have highlighted the importance of Fmoc-Leu-Opfp in developing bioactive peptides for therapeutic applications. Researchers have explored its role in constructing cyclic peptides, which exhibit potent antimicrobial and anticancer activities. For instance, studies published in Nature Communications and Journal of Medicinal Chemistry have demonstrated how Fmoc-Leu-Opfp-based syntheses can yield peptides with high specificity and efficacy against various disease targets.

In addition to its role in peptide synthesis, Fmoc-Leu-Opfp has found applications in drug delivery systems. Its ability to form stable amide bonds makes it ideal for designing prodrugs and targeted drug delivery agents. Recent research has focused on using Fmoc-Leu-Opfp-derived molecules to enhance drug bioavailability and reduce systemic toxicity, particularly in cancer therapy.

The versatility of Fmoc-Leu-Opfp extends to its use in proteomics and protein engineering. By incorporating this compound into protein synthesis protocols, scientists can study protein-protein interactions and enzyme mechanisms with unprecedented precision. For example, studies in Cell Chemical Biology have utilized Fmoc-Leu-Opfp-modified proteins to investigate post-translational modifications and their impact on cellular signaling pathways.

The demand for high-quality reagents like Fmoc-Leu-Opfp has driven innovations in chemical manufacturing processes. Modern synthesis methods now emphasize sustainability and scalability, ensuring that compounds like CAS number 86060-88-0 remain accessible to researchers worldwide. Green chemistry approaches, such as solvent-free reactions and catalytic systems, are increasingly being adopted to produce Fmoc-Leu-Opfp with minimal environmental impact.

In conclusion, Fmoc-Leu-Opfp, identified by CAS number 86060-88-0, is a cornerstone of modern chemical synthesis with diverse applications across biotechnology, pharmacology, and materials science. Its continued evolution aligns with the growing need for innovative solutions in drug discovery and molecular engineering. As research progresses, the potential of this compound to contribute to groundbreaking discoveries remains immense.